Cas no 118800-15-0 (5-ethynyl-1-methyl-2-Pyrrolidinone)

• Product Name: 5-ethynyl-1-methyl-2-Pyrrolidinone
• CAS No: 118800-15-0
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 131964
• PubChem ID: 15629523
• Update Time: 2025-04-19

5-ethynyl-1-methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-1-methyl-2-Pyrrolidinone
• 2-Pyrrolidinone,5-ethynyl-1-methyl-
• 2-Pyrrolidinone,5-ethynyl-1-methyl-(9CI)
• SCHEMBL12182818
• 5-ETHYNYL-1-METHYLPYRROLIDIN-2-ONE
• 5-ethynyl-1-methyl-2-pyrrolidone
• 118800-15-0

• Inchi： 1S/C7H9NO/c1-3-6-4-5-7(9)8(6)2/h1,6H,4-5H2,2H3
• InChI Key： VUIJIEQPWZDFNB-UHFFFAOYSA-N
• SMILES： O=C1CCC(C#C)N1C

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines